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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052

This guide provides comprehensive safety information, detailed handling protocols, and
emergency procedures for magnesium iodide octahydrate, tailored for researchers, scientists,
and drug development professionals. The information is presented to ensure safe laboratory
practices and to mitigate potential hazards associated with this compound.

Chemical Identification and Physical Properties

Magnesium iodide octahydrate is a hydrated form of magnesium iodide, an inorganic salt. It is
a white crystalline powder that is deliquescent and sensitive to air and light, readily discoloring
upon exposure.[1][2]

Table 1: Physical and Chemical Properties of Magnesium lodide and its Hydrates
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Property

Magnesium lodide
Octahydrate

Magnesium lodide
(Anhydrous)

CAS Number

7790-31-0[3]

10377-58-9[4]

Molecular Formula

Mgl2-8H20 (or H1612MgOs)[3]

Mgl2[5]

Molecular Weight 422.24 g/mol [3] 278.11 g/mol [5]
Appearance White crystalline powder[1] White crystalline solid[5]
Odor Odorless|[5] No information available
) ) 38-41°C (with decomposition)
Melting Point o 637°C (decomposes)[5][6]
Density 2.098 g/cm3[5] 4.43 g/cm? at 25°C[4][6]
, Very soluble in water; soluble
N Soluble in water, alcohol, and )
Solubility in alcohol, ether, and

ether[1]

ammonia[5][6]

Crystal Structure

Orthorhombic[5][7]

Hexagonal[5][7]

Hazard Identification and Toxicology

Magnesium iodide octahydrate is classified as an irritant. Direct contact can cause skin and

serious eye irritation.[4] While acute toxicity data is not readily available, prolonged exposure to
iodides may lead to "iodism" in sensitive individuals.[4][8]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[4]

Eye Irritation H319: Causes serious eye irritation[4]

Toxicological Information:
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e Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[8] Ingestion may
also cause irritation.[8]

» Chronic Effects: Prolonged exposure to iodides can cause iodism, with symptoms including
skin rash, running nose, headache, and irritation of mucous membranes.[4][8] In severe
cases, skin reactions can include pimples, boils, and blisters.[4] lodides can cross the
placenta, and there have been reports of neonatal deaths from respiratory distress due to
goiter.[4]

e Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Experimental Protocols: Safe Handling and Storage

Due to its hygroscopic, air-sensitive, and light-sensitive nature, specific protocols must be
followed when handling and storing magnesium iodide octahydrate.

Protocol 1: General Handling

e Engineering Controls: Conduct all manipulations of magnesium iodide octahydrate within a
properly functioning chemical fume hood with an average face velocity of at least 100 feet
per minute.[8] For operations that may generate dust, use appropriate exhaust ventilation.[4]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9][10]

o Hand Protection: Wear nitrile rubber gloves with a minimum thickness of 0.11 mm.[8]
Gloves must be inspected before use.[4] Use proper glove removal technique (without
touching the glove's outer surface) to avoid skin contact.[4]

o Body Protection: Wear a lab coat, long sleeves, and close-toed shoes.[8]

o Respiratory Protection: For operations that may generate dust, a dust respirator is
recommended.[8]
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e Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in the
laboratory.[8][10]

Protocol 2: Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][9]

Atmosphere: Store under an inert gas, such as nitrogen or argon, to prevent degradation
from air and moisture.[4][8][9]

Light Protection: Store in the dark or in an opague container to protect from light.[8]

Incompatibilities: Store away from strong oxidizing agents, water/moisture, and acids.[8][9]
[12]

Emergency Procedures
Protocol 3: First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Remove contact lenses if present and easy to do.[4] Seek immediate medical
attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[8][11] Remove contaminated clothing and wash it before reuse.[4][11] Seek
medical attention if irritation occurs or persists.[4]

Inhalation: Move the person to fresh air.[4] If not breathing, give artificial respiration.[4] If
breathing is difficult, give oxygen.[11] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[4] Never give anything
by mouth to an unconscious person.[4][11] Seek immediate medical attention.[8]

Protocol 4: Accidental Release

e Personal Precautions: Wear appropriate respiratory and protective equipment.[8] Keep
unprotected persons away.[8]
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» Containment: Isolate the spill area and provide ventilation.[8] Prevent the product from
entering drains.[4]

e Cleanup:

o

Avoid raising dust.[4]

[¢]

For solid spills, use a HEPA-filtered vacuum to collect the material.[8]

[¢]

Alternatively, carefully sweep up and shovel the material into a suitable, closed container
for disposal.[4]

[¢]

Do not use combustible materials like paper towels for cleanup.[13]
Protocol 5: Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4] For the surrounding fire, use an extinguishing agent suitable for the type
of fire.[8]

e Specific Hazards: When heated in air, it decomposes and can release elemental iodine,
which appears as a brown color.[5] Hazardous decomposition products formed under fire
conditions include hydrogen iodide and magnesium oxide.[4][11]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in positive pressure mode and full protective clothing.[4][8]

Visualized Workflows and Relationships

The following diagrams illustrate key workflows and logical relationships for the safe handling
and management of magnesium iodide octahydrate.
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Safe Handling Workflow for Magnesium lodide Octahydrate
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Caption: Workflow for handling magnesium iodide octahydrate.
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First Aid Decision Tree for Exposure

Exposure Occurs
posure

First Aid Décision Tree for
Eye Contact?
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FirsyAid Decision Tree for Exposure

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air.
Provide artificial respiration if needed.

Flush eyes with water for 15 mins.
Remove contact lenses.

Wash skin with soap and water for 15 mins.
Remove contaminated clothing.

If irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid following exposure.
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Chemical Incompatibilities and Decomposition

Magnesium lodide
Octahydrate
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Caption: Incompatibilities and decomposition pathways.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in their original containers and do not mix with other waste. Handle uncleaned
containers as you would the product itself.

This technical guide is intended to supplement, not replace, the official Material Safety Data
Sheet (MSDS) provided by the manufacturer. Always refer to the original MSDS for the most
current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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